Cas no 17285-37-9 (4,6-dichloro-2,3-dihydropyridazin-3-one)

4,6-Dichloro-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with chlorine substituents at the 4 and 6 positions. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The dichloro substitution enhances electrophilic character, facilitating nucleophilic aromatic substitution reactions, while the dihydropyridazin-3-one moiety offers a functional handle for further derivatization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for constructing complex molecular architectures. The compound's well-defined reactivity profile supports precise modifications, enabling efficient scaffold diversification in medicinal and materials chemistry applications.

4,6-dichloro-2,3-dihydropyridazin-3-one structure

17285-37-9 structure

Product Name:4,6-dichloro-2,3-dihydropyridazin-3-one

CAS No:17285-37-9

MF:C₄H₂Cl₂N₂O

MW:164.977478504181

MDL:MFCD21099563

CID:1016186

PubChem ID:58016205

Update Time:2025-06-09

4,6-dichloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 4,6-dichloro-3(2H)-Pyridazinone
- 4,6-Dichloropyridazin-3(2H)-one
- 3(2H)-Pyridazinone, 4,6-dichloro-
- 3,5-Dichloro-6-hydroxypyridazine
- 4,6-dichloropyridazin-3-ol
- 3,5-dichloro-1H-pyridazin-6-one
- 4,6-dichloro-2,3-dihydropyridazin-3-one
- MFCD21099563
- CS-W022056
- SCHEMBL101908
- 4,6-Dichloro-2H-pyridazin-3-one
- DS-16667
- AMY26185
- WUEIRRXSGRRWKG-UHFFFAOYSA-N
- AKOS028109820
- AKOS016006567
- 17285-37-9
- EN300-234051
- DTXSID40728630
- SY129786
- MDL： MFCD21099563
- Inchi： 1S/C4H2Cl2N2O/c5-2-1-3(6)7-8-4(2)9/h1H,(H,8,9)
- InChI Key： WUEIRRXSGRRWKG-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NNC1=O)Cl

Computed Properties

Exact Mass: 163.9544181g/mol
Monoisotopic Mass: 163.9544181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 41.5Å²

Experimental Properties

Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 169-171 ºC (ethanol )
Solubility: Slightly soluble (7.9 g/l) (25 º C),

4,6-dichloro-2,3-dihydropyridazin-3-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Inert atmosphere,2-8°C

4,6-dichloro-2,3-dihydropyridazin-3-one Pricemore >>

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